Cas no 2229118-63-0 (pyrazolo1,5-apyrimidine-6-thiol)

• Product Name: pyrazolo1,5-apyrimidine-6-thiol
• CAS No: 2229118-63-0
• MF: C₆H₅N₃S
• MW: 151.188998937607
• CID: 6423382
• PubChem ID: 165676959
• Update Time: 2025-06-30

pyrazolo1,5-apyrimidine-6-thiol Chemical and Physical Properties

Names and Identifiers

• pyrazolo1,5-apyrimidine-6-thiol
• EN300-1737422
• pyrazolo[1,5-a]pyrimidine-6-thiol
• 2229118-63-0

• Inchi： 1S/C6H5N3S/c10-5-3-7-6-1-2-8-9(6)4-5/h1-4,10H
• InChI Key： YSYUKQRGFUAQFR-UHFFFAOYSA-N
• SMILES： SC1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 151.02041835g/mol
• Monoisotopic Mass: 151.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 31.2Ų

Additional information on pyrazolo1,5-apyrimidine-6-thiol

Pyrazolo[1,5-a]pyrimidine-6-thiol: A Promising Compound in Medicinal Chemistry

Pyrazolo[1,5-a]pyrimidine-6-thiol (CAS No. 2229118-63-0) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The core structure of pyrazolo[1,5-a]pyrimidine-6-thiol consists of a pyrazole ring fused to a pyrimidine ring, with a thiol group attached at the 6-position. The presence of the thiol group imparts redox activity to the molecule, making it a potential candidate for various therapeutic applications. Recent studies have highlighted the importance of thiol-containing compounds in modulating cellular redox balance and interacting with various biological targets.

In the context of drug discovery, pyrazolo[1,5-a]pyrimidine-6-thiol has been investigated for its potential as an anticancer agent. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its anticancer properties, pyrazolo[1,5-a]pyrimidine-6-thiol has also shown promise in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and oxidative stress. Research has indicated that this compound can effectively reduce inflammatory markers and oxidative stress levels in vitro and in animal models. These findings suggest that pyrazolo[1,5-a]pyrimidine-6-thiol could be a valuable lead compound for developing anti-inflammatory drugs.

The pharmacokinetic properties of pyrazolo[1,5-a]pyrimidine-6-thiol have also been evaluated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life in plasma, which is essential for maintaining therapeutic concentrations over an extended period. Additionally, the compound demonstrates low toxicity in preclinical studies, further supporting its potential for clinical development.

In the realm of drug design and optimization, computational methods have played a crucial role in understanding the structure-activity relationships (SAR) of pyrazolo[1,5-a]pyrimidine-6-thiol. Molecular docking studies have identified key interactions between this compound and various protein targets involved in cancer and inflammation pathways. These insights have guided the rational design of more potent and selective analogs, enhancing the therapeutic potential of this class of compounds.

The future prospects for pyrazolo[1,5-a]pyrimidine-6-thiol are promising. Ongoing research is focused on optimizing its chemical structure to improve potency and selectivity while minimizing side effects. Clinical trials are expected to provide further validation of its efficacy and safety in human subjects. As the field of medicinal chemistry continues to advance, compounds like pyrazolo[1,5-a]pyrimidine-6-thiol hold great promise for addressing unmet medical needs and improving patient outcomes.